Cas no 652972-72-0 ((+)-trans-1-Methyl-4-phenyl-pyrrolidine-3-carboxylic acid ethyl ester)

• Product Name: (+)-trans-1-Methyl-4-phenyl-pyrrolidine-3-carboxylic acid ethyl ester
• CAS No: 652972-72-0
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• MDL: MFCD20233176
• CID: 401343
• Update Time: 2023-08-03

(+)-trans-1-Methyl-4-phenyl-pyrrolidine-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-methyl-4-phenyl-, ethyl ester,(3R,4S)-rel-
• (+)-trans-1-Methyl-4-phenyl-pyrrolidine-3-carboxylic acid ethyl ester
• (3S,4R)-Ethyl 1-methyl-4-phenylpyrrolidine-3-carboxylate
• Ethyl trans-1-methyl-4-phenylpyrrolidine-3-carboxylate
• OR300925

• MDL： MFCD20233176
• Inchi： 1S/C14H19NO2/c1-3-17-14(16)13-10-15(2)9-12(13)11-7-5-4-6-8-11/h4-8,12-13H,3,9-10H2,1-2H3/t12-,13+/m0/s1
• InChI Key： JASVXEYIDKFYPJ-QWHCGFSZSA-N
• SMILES： O(CC)C([C@@H]1CN(C)C[C@H]1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines